Cyhalothrin-d5

Specification

• Molecular Formula: C23H19ClF3NO3
• Molecular Weight: 454.9 g/mol
• IUPAC Name: [cyano-[3-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]methyl] 3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• Standard InChI: InChI=1S/C23H19ClF3NO3/c1-22(2)17(12-19(24)23(25,26)27)20(22)21(29)31-18(13-28)14-7-6-10-16(11-14)30-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/b19-12-/i3D,4D,5D,8D,9D
• Standard InChI Key: ZXQYGBMAQZUVMI-DDTMAYSRSA-N
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])OC2=CC=CC(=C2)C(C#N)OC(=O)C3C(C3(C)C)/C=C(/C(F)(F)F)\Cl)[2H])[2H]
• Canonical SMILES: CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=C(C(F)(F)F)Cl)C

Introduction

Property	Value
Molecular Formula	$\text{C}_{23}\text{H}_{14}\text{ClD}_5\text{F}_3\text{NO}_3$
Molecular Weight	454.88 g/mol
Concentration	100 µg/ml in ethyl acetate
Storage Conditions	4°C

Solvent System and Stability

Cyhalothrin-d5 is dissolved in ethyl acetate, a solvent chosen for its compatibility with gas chromatography (GC) and liquid chromatography (LC) systems. Ethyl acetate’s low polarity and volatility ensure minimal interference during analyte extraction and evaporation steps. Storage at 4°C mitigates degradation risks, preserving the compound’s integrity over extended periods.

Synthesis and Isotopic Labeling Techniques

The synthesis of Cyhalothrin-d5 involves deuterium incorporation during key synthetic steps, typically through catalytic exchange reactions or deuterated precursor utilization. While the exact synthetic route remains proprietary, the process ensures >98% isotopic purity, a requirement for reliable analytical applications.

Role of Deuterium in Analytical Applications

Deuterium’s stable isotopic nature allows Cyhalothrin-d5 to serve as an internal standard in mass spectrometry. By co-eluting with non-deuterated cyhalothrin, it corrects for matrix effects and instrument variability, enhancing quantification accuracy. For instance, in environmental samples, this approach reliably detects cyhalothrin at concentrations as low as 0.1 ng/ml.

Analytical Applications in Environmental and Biological Monitoring

Cyhalothrin-d5’s primary use lies in residue analysis for regulatory compliance and ecological risk assessments.

Gas Chromatography-Mass Spectrometry (GC-MS)

In GC-MS workflows, Cyhalothrin-d5 is spiked into samples prior to extraction. The deuterated compound’s similar physicochemical properties ensure comparable recovery rates, enabling precise back-calculation of native cyhalothrin levels. A typical calibration curve spans 0.5–50 ng/ml, with a correlation coefficient ($R^2$) exceeding 0.995.

Liquid Chromatography-Tandem MS (LC-MS/MS)

For complex matrices like soil or biological tissues, LC-MS/MS paired with Cyhalothrin-d5 improves selectivity. The compound’s deuterium atoms produce distinct precursor and product ions, reducing background noise. Recent advancements have extended detection limits to 0.05 ng/g in soil samples, critical for monitoring agricultural runoff.

Precaution	Requirement
Personal Protective Equipment (PPE)	Nitrile gloves, flame-retardant lab coat, EN 166-certified goggles
Ventilation	Fume hood with ≥100 ft/min face velocity
Spill Management	Absorb with inert material, dispose as hazardous waste

Recent Advances and Research Directions

Emerging studies explore Cyhalothrin-d5’s utility in novel matrices, such as airborne particulate matter and human plasma. Coupled with high-resolution mass spectrometry, these applications aim to elucidate cyhalothrin’s pharmacokinetics and long-term environmental persistence.